Cas no 91017-22-0 (Heptanoic acid, 2-(acetylamino)-, methyl ester)

• Product name: Heptanoic acid, 2-(acetylamino)-, methyl ester
• CAS No: 91017-22-0
• MF: C₁₀H₁₉NO₃
• MW: 201.26276
• CID: 788186
• PubChem ID: 14016731

Heptanoic acid, 2-(acetylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-(acetylamino)-, methyl ester
• methyl 2-acetamidoheptanoate
• methyl 2-(acetylamino)heptanoate
• 2-acetamido-heptanoic acid methyl ester
• DTXSID80554354
• HEPTANOICACID2ACETYLAMINOMETHYLESTER
• SCHEMBL19085541
• DTXSID90876155
• 91017-22-0

• Inchi： InChI=1S/C10H19NO3/c1-4-5-6-7-9(10(13)14-3)11-8(2)12/h9H,4-7H2,1-3H3,(H,11,12)
• InChI Key： FWWZBHSEVOSEHV-UHFFFAOYSA-N
• SMILES： CCCCCC(C(=O)OC)NC(=O)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų